
Choline tosylate CAS number and molecular
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Choline tosylate

Cat. No.: B1631491 Get Quote

An In-depth Technical Guide to Choline Tosylate for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive overview of choline tosylate, a compound of

interest in pharmaceutical research and development. It covers its chemical properties,

synthesis, and mechanism of action, presenting detailed information for scientists and

professionals in the field.

Core Chemical and Physical Properties
Choline tosylate, also known as choline p-toluenesulfonate, is a quaternary ammonium salt.[1]

[2] Its fundamental properties are summarized below.
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Property Value Reference(s)

CAS Number 55357-38-5 [3][4]

Molecular Formula C₁₂H₂₁NO₄S [3]

Molecular Weight 275.36 g/mol [3][4]

IUPAC Name

2-hydroxy-N,N,N-

trimethylethanaminium 4-

methylbenzenesulfonate

[5]

Melting Point 95 °C [5][6]

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)

[O-].C--INVALID-LINK--

(C)CCO

[3][7]

InChI Key
DVGVMQVOCJNXNJ-

UHFFFAOYSA-M
[5][7]

Appearance White crystalline solid [1][8]

Solubility

Soluble in water. Slightly

soluble in DMSO and

Methanol.

[2][8]

Storage Conditions
Store at 2°C - 8°C under an

inert gas (e.g., Nitrogen).
[1][4]

Experimental Protocol: Synthesis of Choline
Tosylate
A common method for the synthesis of choline tosylate involves the reaction of methyl

tosylate with N,N-dimethylethanolamine.[1][9][10] The following protocol is based on

established procedures.[1][9][10]

Materials and Equipment:

500 mL reactor
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Dropping funnel

Stirring apparatus

Filtration equipment

Vacuum drying oven

Methyl tosylate (50 g, 268.5 mmol)

N,N-dimethylethanolamine (25.1 g, 281.6 mmol)

Acetone (approx. 325 mL)

High-Performance Liquid Chromatography (HPLC) for monitoring

Procedure:

Charge a 500 mL reactor with 50 g of methyl tosylate and 100 mL of acetone at 25 °C.[1][9]

Prepare a solution of 25.1 g of N,N-dimethylethanolamine in 50.3 g of acetone.[1][9]

Continuously add the N,N-dimethylethanolamine solution to the reactor over 3 hours at a

constant temperature of 25 °C.[1][9]

Rinse the dropping funnel with additional acetone and add it to the reaction mixture.[1][9]

Stir the reaction mixture at 25 °C for 20 hours.[1][9][10]

Monitor the reaction progress by HPLC until the concentration of methyl tosylate is below

500 ppm.[1][9]

Once the reaction is complete, cool the resulting suspension to 0 °C over 150 minutes.[1][9]

Stir the suspension at 0 °C for an additional 60 minutes.[1][9]

Collect the product by filtration.[1][9]

Wash the collected solid twice with 175 mL of acetone.[1][9]
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Dry the product under vacuum at 25 °C to yield choline tosylate as a white crystalline solid

(Expected yield: ~73.1 g, 99%).[1][9]
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Reactants & Solvent

Reaction Process

Product Isolation

Methyl Tosylate
(50g)

Charge 500mL Reactor
with Methyl Tosylate
and Acetone @ 25°C

N,N-Dimethyl-
ethanolamine (25.1g)

Prepare Solution of
R2 in S2

Acetone
(100 mL)

Acetone
(50.3g)

Add Solution to Reactor
(3 hours @ 25°C)

Reactor Setup Addition

Stir Mixture
(20 hours @ 25°C)

Monitor by HPLC

Check Conversion

Cool to 0°C
(150 min)

<500 ppm
Methyl Tosylate

Stir @ 0°C
(60 min)

Filter Suspension

Wash Solid with
Acetone (2x 175mL)

Dry under Vacuum
@ 25°C

Final Product:
Choline Tosylate

(White Crystalline Solid)
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Choline Tosylate

Phospholipase C
(PLC)

Inhibits

Phospholipase A2
(PLA2)

Inhibits

Choline

Provides

Diacylglycerol
(DAG)

Inositol
Trisphosphate (IP3)

PIP2
(Phosphatidylinositol

4,5-bisphosphate)

Tumor Growth

Promotes

Choline
Acetyltransferase (ChAT)

Substrate for

Acetylcholine

Synthesizes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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